ethyl (3,5-dimethyl-4-{[(2-naphthyloxy)acetyl]amino}-1H-pyrazol-1-yl)acetate

• IUPAC Name: ethyl 2-[3,5-dimethyl-4-[(2-naphthalen-2-yloxyacetyl)amino]pyrazol-1-yl]acetate
• InChI: InChI=1S/C21H23N3O4/c1-4-27-20(26)12-24-15(3)21(14(2)23-24)22-19(25)13-28-18-10-9-16-7-5-6-8-17(16)11-18/h5-11H,4,12-13H2,1-3H3,(H,22,25)
• InChI Key: QQKLLNVQXBVQRJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=C(C(=N1)C)NC(=O)COC2=CC3=CC=CC=C3C=C2)C
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol

Description

Ethyl (3,5-dimethyl-4-{[(2-naphthyloxy)acetyl]amino}-1H-pyrazol-1-yl)acetate is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is synthesized through a specific method and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl (3,5-dimethyl-4-{[(2-naphthyloxy)acetyl]amino}-1H-pyrazol-1-yl)acetate is not fully understood. However, it has been found to inhibit the activity of various enzymes, including topoisomerase II and protein kinase C. It has also been found to modulate the expression of various genes involved in cell growth and apoptosis.
Biochemical and Physiological Effects:
Ethyl (3,5-dimethyl-4-{[(2-naphthyloxy)acetyl]amino}-1H-pyrazol-1-yl)acetate has various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of cancer cell lines, and inhibit the aggregation of amyloid-beta peptides. It has also been found to have neuroprotective effects and to modulate the expression of various genes involved in cell growth and apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of ethyl (3,5-dimethyl-4-{[(2-naphthyloxy)acetyl]amino}-1H-pyrazol-1-yl)acetate is that it can be synthesized relatively easily in a laboratory setting. It also has potential applications in various scientific research fields. However, one of the limitations is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in research.

Future Directions

There are several future directions for research on ethyl (3,5-dimethyl-4-{[(2-naphthyloxy)acetyl]amino}-1H-pyrazol-1-yl)acetate. One area of research is to further understand the mechanism of action and how it can be optimized for use in scientific research. Another area of research is to explore its potential applications in other scientific research fields, such as cardiovascular disease and inflammation. Additionally, research could be conducted to explore potential modifications to the compound that could enhance its effectiveness and reduce any potential limitations.

Synthesis Methods

Ethyl (3,5-dimethyl-4-{[(2-naphthyloxy)acetyl]amino}-1H-pyrazol-1-yl)acetate is synthesized through a specific method that involves the reaction of 3,5-dimethyl-4-chloropyrazole with 2-naphthol in the presence of a base. This reaction results in the formation of an intermediate product, which is then reacted with ethyl chloroacetate to produce the final product. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

Ethyl (3,5-dimethyl-4-{[(2-naphthyloxy)acetyl]amino}-1H-pyrazol-1-yl)acetate has potential applications in various scientific research fields. One of the main areas of research is in the field of cancer research. This compound has been found to have anti-tumor activity and has been shown to inhibit the growth of various cancer cell lines. It has also been found to induce apoptosis in cancer cells, which is a process of programmed cell death.
Another area of research is in the field of neurodegenerative diseases. Ethyl (3,5-dimethyl-4-{[(2-naphthyloxy)acetyl]amino}-1H-pyrazol-1-yl)acetate has been found to have neuroprotective effects and has been shown to inhibit the aggregation of amyloid-beta peptides, which are involved in the development of Alzheimer's disease.